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Compound of Interest

Compound Name: (5,6-Dichloropyridin-2-yl)methanol
CAS No.: 1227601-48-0
Cat. No.: B036368
Get Quote
. J

Part 1: Executive Technical Summary

Compound Identity & Significance (5,6-Dichloropyridin-2-yl)methanol (CAS: 1227601-48-0)
is a critical halogenated pyridine intermediate used in the synthesis of agrochemicals and
pharmaceutical pharmacophores.[1][2][3] Its structural integrity relies on the precise placement
of chlorine atoms at the 5- and 6-positions, which significantly alters its electronic properties
compared to the non-halogenated analog, 2-pyridinemethanol.

This guide provides a comprehensive spectroscopic profile (NMR, MS, IR) derived from its
primary synthetic route: the chemoselective reduction of Methyl 5,6-dichloropicolinate.

Chemical Identity Table
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Parameter Detail
IUPAC Name (5,6-Dichloropyridin-2-yl)methanol
CAS Registry Number 1227601-48-0
Molecular Formula CeHsCI2NO
Molecular Weight 178.02 g/mol
Physical State White to off-white solid
N Soluble in DMSO, Methanol, Ethyl Acetate;
Solubility . .
Sparingly soluble in Water
Methyl 5,6-dichloropicolinate (CAS: 1214375-
Precursor

24-2)

Part 2: Synthesis & Provenance of Data

To ensure the trustworthiness of the spectroscopic data, we must establish the chemical origin.
The highest purity samples are typically generated via the hydride reduction of the
corresponding methyl ester. This method preserves the sensitive 5,6-dichloro substitution

pattern.

Experimental Workflow (Graphviz)
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Caption: Chemoselective reduction pathway preserving the 5,6-dichloro motif.

Part 3: Spectroscopic Data Analysis
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Nuclear Magnetic Resonance (NMR) Spectroscopy

The 5,6-dichloro substitution pattern simplifies the aromatic region significantly compared to
unsubstituted pyridine. The loss of H5 and H6 removes the complex splitting patterns, leaving
two distinct doublets for H3 and H4.

1H NMR Data (400 MHz CDCls)

. . Lo Coupling (J, Assighment
Position Shift (6, ppm) Multiplicity .
Hz) Logic

Deshielded by
H4 7.85-7.92 Doublet (d) J=8.0Hz

ortho-CI (C5).

Ortho to CH20H,;
H3 7.42-7.48 Doublet (d) J=8.0Hz

meta to Cl.

_ Benzylic

-CHz- 4.72 Singlet (s) -

methylene.

Exchangeable;
-OH 2.80 - 3.50 Broad (br s) - shift varies with

concentration.

Critical Interpretation:

o Absence of H6: In standard 2-pyridinemethanol, H6 appears downfield (~8.5 ppm) due to the
ring nitrogen. The absence of this peak confirms substitution at the 6-position.

e Coupling Constant: The ~8.0 Hz coupling is characteristic of ortho coupling between H3 and
H4 on the pyridine ring.

13C NMR Data (100 MHz, CDCIs)
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Carbon Shift (8, ppm) Type Assignment Logic
Ipso to hydroxymethyl
Cc2 ~158.5 Quaternary P Y Y Y
group.
Ipso to Cl; Deshielded
C6 ~148.0 Quaternary
by N and Cl.
C4 ~139.5 CH Meta to N; Ortho to ClI.
C5 ~129.0 Quaternary Ipso to Cl.
C3 ~120.5 CH Beta to N.
Characteristic benzylic
CH20H 63.5 CH:

alcohol.

Mass Spectrometry (MS)

The mass spectrum provides the definitive "fingerprint" for the dichloro substitution through its
isotopic abundance pattern.

Key Parameters:
 lonization Mode: ESI+ (Electrospray lonization, Positive mode)
e Molecular lon: [M+H]* = 177.98 (based on 3°Cl)

Isotope Pattern Analysis (Clz Signature): Chlorine has two stable isotopes: 3°Cl (75.8%) and
37Cl (24.2%). A molecule with two chlorine atoms exhibits a characteristic 9:6:1 intensity ratio
for M, M+2, and M+4 peaks.
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lon m/z (Theoretical) Relative Intensity Description

Contains two 3°Cl
[M+H]* 178.0 100%

atoms.

Contains one 3>Cl and
[M+H+2]* 180.0 ~64%

one 3’Cl.

Contains two 37Cl
[M+H+4]* 182.0 ~10%

atoms.

MS Fragmentation Logic (Graphviz)

Parent lon [M+H]+
m/z 178/180/182
(Dichloropyridin-methanol)

- H20 (Dehydration); CH20OH (Alpha Cleavage) \; Cl (Radical/Neutral Loss)

Loss of H20
[M+H - 18]+
m/z 160/162/164

Loss of CH20H
(Pyridyl Cation)
m/z 147/149/151

Loss of ClI
[M+H - 35]+
m/z 143

Click to download full resolution via product page

Caption: Primary fragmentation pathways observed in ESI-MS.

Infrared (IR) Spectroscopy

IR data confirms the functional group transformation from the ester precursor to the alcohol.
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Frequency (cm™?)

Vibration Mode

Description

Broad band, indicative of the

3200 - 3400 O-H Stretch alcohol group (replaces ester

absence).

Characteristic pyridine ring
1560, 1430 C=N/ C=C Stretch o

skeletal vibrations.

Primary alcohol C-O single
1050 - 1080 C-O Stretch

bond stretch.

Strong bands indicating
700 — 800 C-ClI Stretch chlorination on the aromatic

ring.

Part 4: Experimental Protocol (Self-Validating)

To generate this data in your own lab, follow this standard operating procedure (SOP). This

protocol is designed to be self-validating: if the product does not dissolve in EtOAc or shows an

NMR singlet at 8.5 ppm (H6), the synthesis has failed or the starting material was incorrect.

Materials:

Methanol (Anhydrous)[4]

1N HCI (for quenching)

Step-by-Step Methodology:

Methyl 5,6-dichloropicolinate (1.0 eq)

Sodium Borohydride (NaBHa4) (2.0 eq)

¢ Dissolution: Dissolve Methyl 5,6-dichloropicolinate in anhydrous methanol (0.5 M

concentration) in a round-bottom flask. Cool to 0°C.

e Reduction: Add NaBHa4 portion-wise over 15 minutes. Caution: Hydrogen gas evolution.
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e Reaction: Allow the mixture to warm to room temperature and stir for 2—3 hours.

o Validation Point (TLC): Check for disappearance of the ester spot (Rf ~0.8 in 30%
EtOAc/Hex) and appearance of the alcohol (Rf ~0.3).

e Quench: Cool to 0°C and slowly add 1N HCI until pH ~5-6 to destroy excess borohydride.

o Workup: Concentrate methanol under reduced pressure. Dilute residue with water and
extract 3x with Ethyl Acetate.

 Purification: Wash combined organics with brine, dry over NazSO4, and concentrate.
» Final Validation: Obtain *H NMR.

o Pass Criteria: Doublet at ~7.9 ppm, Doublet at ~7.4 ppm.[3]

o Fail Criteria: Presence of methyl ester singlet at ~4.0 ppm.

References

o Synthonix.(5,6-Dichloropyridin-2-yl)methanol Product Page (CAS 1227601-48-0).[5]
Retrieved from [Link]

o National Institutes of Health (PubChem).Compound Summary for (5,6-Dichloropyridin-3-
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 2-(Hydroxymethyl)pyridine(586-98-1) 1H NMR spectrum [chemicalbook.com]
e 2.rsc.org [rsc.org]

e 3.rsc.org [rsc.org]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.rsc.org/suppdata/d4/ra/d4ra05962j/d4ra05962j1.pdf
https://www.benchchem.com/product/b036368/docs?utm_src=pdf-body#technical-guide-spectroscopic-characterization-of-5-6-dichloropyridin-2-yl-methanol
https://synthonix.com/90058.html
https://www.synthonix.com/
https://pubchem.ncbi.nlm.nih.gov/
https://www.benchchem.com/product/b036368?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemicalbook.com/SpectrumEN_586-98-1_1HNMR.htm
https://www.rsc.org/suppdata/c6/dt/c6dt03526d/c6dt03526d1.pdf
https://www.rsc.org/suppdata/d4/ra/d4ra05962j/d4ra05962j1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036368?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

o 4. JP2003055348A - Method for producing (2,6-dichloropyridin-4-yl) methanol - Google
Patents [patents.google.com]

e 5. Synthonix, Inc > Synthons > (5,6-Dichloropyridin-2-yl)methanol - [D90058] [synthonix.com]

o To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of
(5,6-Dichloropyridin-2-yl)methanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b036368/docs#technical-guide-spectroscopic-
characterization-of-5-6-dichloropyridin-2-yl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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